Methyl 6-oxo-5-(pyridin-2-yl)-1,6-dihydropyridine-3-carboxylate

• Molecular Formula: C12H10N2O3
• Molecular Weight: 230.22 g/mol
• IUPAC Name: methyl 6-oxo-5-pyridin-2-yl-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C12H10N2O3/c1-17-12(16)8-6-9(11(15)14-7-8)10-4-2-3-5-13-10/h2-7H,1H3,(H,14,15)
• InChI Key: MAPNHQNFCWITSN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CNC(=O)C(=C1)C2=CC=CC=N2

Description

Methyl 6-oxo-5-(pyridin-2-yl)-1,6-dihydropyridine-3-carboxylate is a useful research compound. Its molecular formula is C12H10N2O3 and its molecular weight is 230.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of boron tribromide (1.0 M in CH2Cl2, 10.6 mL, 10.6 mmol) was added to a solution of the nicotinate (Step 1, 1.44 g, 4.81 mmol) in 40 mL of CH2Cl2 at −10° C. The cooling bath was removed and stirring was continued at room temperature for 16 h. The reaction mixture was neutralized with saturated NaHCO3 solution and the resultant tan precipitate was filtered and washed with copious amounts of H2O to give 0.77 g (70%) of the title compound. MS m/z: 231 (M+1).